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Compound of Interest

Compound Name: 1-Tridecanol

Cat. No.: B166897 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the physical and chemical properties of

1-Tridecanol (CAS 112-70-9), a long-chain primary fatty alcohol. Intended for researchers,

scientists, and professionals in drug development and chemical manufacturing, this document

compiles essential data, outlines experimental protocols for property determination, and

visualizes key industrial processes and applications.

Core Physical and Chemical Properties
1-Tridecanol, with the chemical formula C₁₃H₂₈O, is a white, low-melting solid with a mild

alcoholic odor at room temperature. It is a versatile organic compound used across various

industries as a surfactant, lubricant, emollient, and chemical intermediate.

Table 1: General and Physical Properties of 1-Tridecanol
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Property Value

CAS Number 112-70-9

Molecular Formula C₁₃H₂₈O

Molecular Weight 200.36 g/mol

Appearance White solid or colorless oily liquid

Odor Mild, pleasant alcoholic odor

Density 0.822 g/mL at 25 °C

Melting Point 29-34 °C

Boiling Point 155-156 °C at 15 mmHg; 274 °C at 760 mmHg

Flash Point >110 °C (>230 °F)

Autoignition Temperature 260 °C

Refractive Index 1.4433

Vapor Pressure 0.001 mmHg @ 25 °C

Vapor Density 6.9 (vs air)

Table 2: Solubility and Partition Coefficient of 1-
Tridecanol

Solvent Solubility

Water 131.68 mg/L at 25 °C (practically insoluble)

Alcohol (Ethanol) Soluble

Ether Soluble

Chloroform 0.1 g/mL (clear solution)

LogP (o/w) 4.25 - 5.82

Chemical Reactivity and Stability
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1-Tridecanol is a stable compound under normal transport and storage conditions.[1] It is

classified as a primary alcohol and exhibits typical reactions of this functional group, such as

esterification.

Stability: Stable under normal temperatures and pressures.

Reactivity: Reacts with strong reducing agents, which can generate heat and flammable

hydrogen gas. It is incompatible with strong acids, acid chlorides, and isocyanates.[1]

Hazardous Decomposition: When heated to decomposition, it can emit acrid smoke and

irritating fumes, including carbon monoxide and carbon dioxide.

Experimental Protocols
The determination of the physicochemical properties of 1-Tridecanol can be performed using

standardized methodologies. Below are detailed protocols based on established standards

suitable for long-chain fatty alcohols.

Melting Point Determination (Capillary Method)
This protocol is based on the principles outlined in ASTM D5440 for fats and oils, which is

applicable to fatty alcohols.[2][3]

Objective: To determine the temperature range over which 1-Tridecanol transitions from a

solid to a liquid.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (1 mm

inner diameter), thermometer.

Procedure:

Ensure the 1-Tridecanol sample is dry and finely powdered.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the

sealed end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus next to the

thermometer.
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Heat the block rapidly to about 10-15°C below the expected melting point (approx. 30°C).

Reduce the heating rate to approximately 0.5-1°C per minute to ensure thermal

equilibrium.

Record the temperature at which the first droplet of liquid appears (onset of melting).

Record the temperature at which the last solid crystal disappears (completion of melting).

The melting point is reported as this range.

Density Determination (Digital Density Meter)
This protocol follows the principles of ASTM D4052, suitable for determining the density of

liquids like molten 1-Tridecanol.[4]

Objective: To measure the density of liquid 1-Tridecanol at a specified temperature (e.g.,

25°C or 31°C).

Apparatus: Digital density meter with an oscillating U-tube, temperature control unit, syringe

for sample injection.

Procedure:

Calibrate the instrument using dry air and distilled water at the test temperature (e.g.,

25°C).

Melt the 1-Tridecanol sample and maintain its temperature just above its melting point to

ensure it is a homogenous liquid.

Inject the liquid sample into the U-tube of the density meter, ensuring no air bubbles are

present. The instrument will automatically detect and report if bubbles interfere with the

reading.

The instrument measures the oscillation period of the U-tube containing the sample.

The density is calculated from the oscillation period and displayed by the instrument. The

measurement is typically performed until a stable reading is achieved.
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Record the density value in g/mL or g/cm³.

Boiling Point Determination (Distillation Method)
This protocol is based on ASTM D1078 for volatile organic liquids and is applicable to 1-
Tridecanol.

Objective: To determine the boiling range of 1-Tridecanol at a specific pressure.

Apparatus: Distillation flask (100 mL), condenser, receiving graduated cylinder, thermometer

or thermocouple, heating mantle.

Procedure:

Measure 100 mL of the 1-Tridecanol sample into the distillation flask.

Place the flask in the heating mantle and assemble the distillation apparatus. The

thermometer bulb should be positioned correctly at the vapor outlet to the condenser.

Begin heating the flask to induce boiling. Adjust the heating rate to maintain a steady

distillation rate.

Record the temperature at which the first drop of distillate falls from the condenser into the

receiving cylinder (Initial Boiling Point).

Continue to record the temperature as the distillate is collected.

The final boiling point is the maximum temperature observed during the distillation.

Correct the observed boiling points for atmospheric pressure if it deviates from standard

pressure (760 mmHg).

Water Solubility Determination (Flask Method)
This protocol is based on the OECD Guideline 105 "Water Solubility" and is suitable for

substances with solubility greater than 10⁻² g/L.
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Objective: To determine the saturation concentration of 1-Tridecanol in water at a specific

temperature.

Apparatus: Flask with a stirrer, constant temperature bath, analytical balance, filtration or

centrifugation equipment, analytical instrument for concentration measurement (e.g., Gas

Chromatography).

Procedure:

Add an excess amount of 1-Tridecanol to a known volume of distilled water in a flask.

Place the flask in a constant temperature bath (e.g., 25°C) and stir the mixture for a

sufficient time to reach equilibrium (preliminary tests suggest at least 24 hours).

After stirring, allow the mixture to settle to separate the undissolved solute.

Separate the aqueous phase from the solid phase by centrifugation or filtration.

Determine the concentration of 1-Tridecanol in the clear aqueous solution using a

suitable analytical method like Gas Chromatography (GC).

The resulting concentration is reported as the water solubility at the specified temperature.

Industrial Synthesis and Applications
1-Tridecanol is primarily synthesized industrially via the oxo process. Its unique properties

make it a valuable component in a wide range of products.

Synthesis via the Oxo Process
The oxo process, or hydroformylation, is a key industrial method for producing alcohols. It

involves reacting an alkene with syngas (a mixture of carbon monoxide and hydrogen). For 1-
tridecanol, the feedstock is typically dodecene (a C12 alkene).
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Oxo Process for 1-Tridecanol Synthesis
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Caption: Workflow of 1-Tridecanol synthesis via the oxo process.
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Key Industrial Applications
The amphiphilic nature of 1-Tridecanol, with its long non-polar hydrocarbon tail and polar

hydroxyl group, makes it an effective surfactant and emollient. It is a precursor for producing

other commercially important chemicals.

Applications of 1-Tridecanol

1-Tridecanol

Cosmetics & Personal Care

Industrial Lubricants

Surfactants & Detergents

Plasticizers

as intermediate

Emollient
(Skin Conditioning)

Viscosity Regulator

Lubricant Additive

Ethoxylates
(for Detergents)

Ditridecyl Phthalate

Click to download full resolution via product page

Caption: Logical relationship of 1-Tridecanol's primary applications.

Cosmetics and Personal Care: Used as an emollient to soften and smooth the skin, a

viscosity-controlling agent in creams and lotions, and as an emulsion stabilizer.
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Surfactants and Detergents: Acts as a raw material for the synthesis of non-ionic surfactants

(ethoxylates) used in cleaning products.

Lubricants: Employed as an additive in industrial lubricants to reduce friction and wear.

Plasticizers: Serves as a chemical intermediate for the production of plasticizers like

ditridecyl phthalate, which increases the flexibility of plastics.

Safety and Handling
Hazards: May cause skin, eye, and respiratory tract irritation.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and use in a

well-ventilated area.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and strong acids. Keep containers tightly closed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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